Cas no 113736-30-4 (tetradecyl 3-[4-(3-oxo-3-tetradecoxyprop-1-enyl)phenyl]prop-2-enoate)

• Product Name: tetradecyl 3-[4-(3-oxo-3-tetradecoxyprop-1-enyl)phenyl]prop-2-enoate
• CAS No: 113736-30-4
• MF: C₄₀H₆₆O₄
• MW: 610.949653148651
• CID: 2611512
• PubChem ID: 71337664
• Update Time: 2025-04-21

tetradecyl 3-[4-(3-oxo-3-tetradecoxyprop-1-enyl)phenyl]prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• tetradecyl 3-[4-(3-oxo-3-tetradecoxyprop-1-enyl)phenyl]prop-2-enoate
• Ditetradecyl 3,3'-(1,4-phenylene)di(prop-2-enoate)
• 113736-30-4
• DTXSID10765355

• Inchi： 1S/C40H66O4/c1-3-5-7-9-11-13-15-17-19-21-23-25-35-43-39(41)33-31-37-27-29-38(30-28-37)32-34-40(42)44-36-26-24-22-20-18-16-14-12-10-8-6-4-2/h27-34H,3-26,35-36H2,1-2H3
• InChI Key： UEMHYDACGBTCPZ-UHFFFAOYSA-N
• SMILES： O(C(C=CC1C=CC(=CC=1)C=CC(=O)OCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 610.49611058Da
• Monoisotopic Mass: 610.49611058Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 44
• Rotatable Bond Count: 32
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 15.8
• Topological Polar Surface Area: 52.6Ų